2-(3,3-Difluorocyclobutyl)-2-methylpropanenitrile

• CAS No.: 1773507-83-7
• Molecular Formula: C8H11F2N
• Molecular Weight: 159.18 g/mol
• IUPAC Name: 2-(3,3-difluorocyclobutyl)-2-methylpropanenitrile
• InChI: InChI=1S/C8H11F2N/c1-7(2,5-11)6-3-8(9,10)4-6/h6H,3-4H2,1-2H3
• InChI Key: UKAFRJVQHKQMFN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#N)C1CC(C1)(F)F

Description

2-(3,3-Difluorocyclobutyl)-2-methylpropanenitrile is a useful research compound. Its molecular formula is C8H11F2N and its molecular weight is 159.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 2-(3,3-difluorocyclobutyl)acetonitrile (300 mg, 2.288 mmol) in anhydrous THF (5 mL) was added a solution of LDA (6.86 mL, 6.86 mmol, 1 M in THF) dropwise at 0° C. and stirred at the same temperature for 1 h. MeI (0.715 mL, 11.44 mmol) was added dropwise at 0° C. and the reaction mixture was allowed to warm to RT and stir for 3 h. An aqueous saturated solution of NH4Cl was added and the compound was extracted with EtOAc (3×10 mL) The organic layer was washed with brine, dried over Na2SO4, filtered and the filtrate evaporated in vacuo. The residue was purified by silica gel chromatography (12 g REDISEP® column, eluting with 30% EtOAc in petroleum ether). Fractions containing the product were combined and evaporated to afford the Intermediate 226A as a yellow oil (150 mg, 41%). 1H NMR (400 MHz, chloroform-d) δ ppm 2.42-2.76 (m, 4H), 2.14 (td, J=8.66, 3.26 Hz, 1H), 1.317 (s, 6H).